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Introduction

These notes provide a comprehensive overview of the application of cycloxydim in
experimental field trials on maize (Zea mays). Cycloxydim is a selective, post-emergence
herbicide belonging to the cyclohexanedione family. Its primary mode of action is the inhibition
of the acetyl-CoA carboxylase (ACCase) enzyme, which is crucial for fatty acid synthesis in
grasses.[1] Standard maize varieties are grasses and are therefore susceptible to cycloxydim.
Consequently, research on cycloxydim in maize is bifurcated into two main areas:

» Phytotoxicity Studies on Conventional Maize: These trials investigate the unintended effects
of cycloxydim on non-tolerant maize, often to simulate and understand the impact of spray
drift from adjacent fields where cycloxydim is used on broadleaf crops. These studies
typically employ sub-lethal application rates to quantify crop injury, growth inhibition, and
potential yield loss.

o Efficacy and Safety Studies on Cycloxydim-Tolerant Maize (CTM): With the development of
CTM hybrids, field trials are conducted to determine effective weed control rates of
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cycloxydim while ensuring crop safety.

This document provides protocols and data relevant to both types of experimental trials.

Data Presentation: Cycloxydim Application Rates in
Field Trials

The following tables summarize quantitative data on cycloxydim application rates from
experimental field trials. It is critical to distinguish between trials conducted on cycloxydim-
tolerant maize for weed control and those designed to assess phytotoxicity on conventional
maize.

Table 1: Application Rates for Weed Control in Cycloxydim-Tolerant Maize (CTM)
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.. Crop Growth )

Application Efficacy /

. Stage at Target Weeds Reference

Rate (g a.i./ha) L. Remarks

Application
Grassy and Effective weed
broadleaf weeds control,

75 - 150 3-4 leaf stage (in combination comparable to [21[314]
with dicamba + other common
tritosulfuron) herbicides.

Grassy and )
Resulted in an
broadleaf weeds )
) o 85% decrease in
150 3-4 leaf stage (in combination ) [5]
o weed density
with dicamba +
) and biomass.
tritosulfuron)
] Considered the
Perennial grassy _
] best option from
weeds (in ]
N o ) an economic and
200 - 300 Not specified combination with ] [3][6]
environmental
dicamba +
] safety
tritosulfuron) )
standpoint.
Grassy and
broadleaf weeds ) ] )
) o High efficacy in
300 5-6 leaf stage (in combination [5]

with dicamba +

tritosulfuron)

weed control.

g a.i./ha = grams of active ingredient per hectare

Table 2: Hypothetical Sub-lethal Application Rates for Phytotoxicity Trials on Conventional

(Non-Tolerant) Maize and Expected Injury Symptoms

This table is constructed based on typical rates used in herbicide drift studies and the known

sensitivity of maize to ACCase inhibitors. The visual injury ratings are based on the European

Weed Research Council (EWRC) rating scale, where 1 = no effect and 9 = plant death.
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Application Rate (g

Maize Growth

Expected Visual
Injury (7-14 Days

Potential Impact on

a.i./ha) Stage L. Growth and Yield
After Application)
Slight stunting, mild o
. _ Minimal to no
chlorosis (yellowing) o ) )
10-25 V2 -V4 significant yield loss if
of new leaves.
the crop recovers.
(EWRC Scale: 2-3)
Moderate stunting, )
o ) Potential for reduced
distinct chlorosis and ]
o plant height and
25-50 V2 -V4 whitening of whorl ) )
biomass; possible
leaves. (EWRC Scale: ] ]
yield reduction.
4-5)
Severe stunting,
extensive whitening o )
) Significant reduction
and necrosis of new )
) in plant growth and
50 - 100 V2-V4 growth, potential for ] .
high probability of
"dead heart" where ]
] o yield loss.
the growing point dies.
(EWRC Scale: 6-7)
Plant death is likely. Complete yield loss in
> 100 V2-V4

(EWRC Scale: 8-9)

affected plants.

Experimental Protocols

This section details the methodologies for conducting field trials to assess the phytotoxicity of

cycloxydim on maize.

Objective

To evaluate the dose-dependent phytotoxic effects of post-emergence application of

cycloxydim on conventional (non-tolerant) maize at different growth stages.

Materials and Equipment

e Test Product: Cycloxydim formulation of known concentration.
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e Maize Hybrid: A conventional (non-cycloxydim-tolerant) hybrid common to the region.
o Field Plot Sprayer: Calibrated to deliver a precise and uniform spray volume.
o Personal Protective Equipment (PPE): As per the herbicide safety data sheet.

o Data Collection Tools: Meter sticks, quadrat frames, plant biomass scales, camera, and data
recording sheets.

Experimental Design

e Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.

e Plot Size: Minimum of 10 square meters to minimize edge effects. A typical plot might be 3
meters wide (4 maize rows) by 5 meters long.

e Treatments:
o Untreated Control.
o Arange of sub-lethal rates of cycloxydim (e.g., 10, 25, 50, 75, 100 g a.i./ha).

o Afull recommended rate for broadleaf crops (e.g., 200 g a.i./ha) to serve as a positive
control for severe injury.

o Application Timing: Applications should be made at key maize growth stages, such as V2-V4
(2 to 4 collared leaves) and V6-V8, to assess differential sensitivity.

Procedure

« Site Selection and Preparation: Choose a uniform field with consistent soil type and
topography. Prepare the seedbed according to standard local practices for maize cultivation.

¢ Planting: Plant the selected maize hybrid at a uniform seeding rate and depth.

o Sprayer Calibration: Accurately calibrate the sprayer to deliver a consistent spray volume
(e.g., 200 L/ha) at a specified pressure and speed.

» Herbicide Application:
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o Apply the treatments when the maize has reached the target growth stage.
o Avoid application during adverse weather conditions (e.g., high wind, rain).

o Use shields to prevent drift between plots.

e Data Collection:

o Visual Phytotoxicity Assessment: Rate visual injury at 3, 7, 14, and 28 days after
application (DAA) using the EWRC 1-9 scale or a 0-100% scale (where 0 is no injury and
100 is complete plant death). Symptoms to note include chlorosis, necrosis, stunting, and
leaf malformation.[7][8]

o Plant Height: Measure the height of a predetermined number of plants per plot at each
assessment timing.

o Biomass: At a specified time point (e.g., 28 DAA), harvest the above-ground biomass from
a designated area within each plot, dry to a constant weight, and record.

o Yield: At maturity, harvest the cobs from the central rows of each plot, determine the grain
moisture content, and calculate the yield adjusted to a standard moisture percentage.

Data Analysis

Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD. If
significant treatment effects are observed, use a mean separation test (e.g., Tukey's HSD) to
compare treatment means. Dose-response curves can be modeled for each parameter to
determine the cycloxydim rate that causes a 50% response (ED50).

Mandatory Visualizations
Signaling Pathway
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Caption: Cycloxydim's mechanism of action in susceptible maize.

Experimental Workflow
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Caption: Workflow for a maize phytotoxicity field trial.
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Logical Relationships: Factors Influencing Phytotoxicity
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Caption: Key factors influencing cycloxydim phytotoxicity in maize.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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experimental-field-trials-on-maize]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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